Cas no 714948-44-4 (N2-3-(diethylamino)propyl-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine)

• Product Name: N2-3-(diethylamino)propyl-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine
• CAS No: 714948-44-4
• MF: C₁₈H₃₃N₇O₂
• MW: 379.500323057175
• CID: 5475500
• Update Time: 2025-10-29

N2-3-(diethylamino)propyl-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N~2~-[3-(diethylamino)propyl]-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine
• N2-3-(diethylamino)propyl-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine

• Inchi： 1S/C18H33N7O2/c1-5-23(6-2)9-7-8-20-18-21-16(19)15(25(26)27)17(22-18)24-11-13(3)10-14(4)12-24/h13-14H,5-12H2,1-4H3,(H3,19,20,21,22)
• InChI Key： KNFNEJODTLGCFZ-UHFFFAOYSA-N
• SMILES： C1(NCCCN(CC)CC)=NC(N2CC(C)CC(C)C2)=C([N+]([O-])=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N2-3-(diethylamino)propyl-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine

Professional Introduction to N2-3-(diethylamino)propyl-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine (CAS No. 714948-44-4)

N2-3-(diethylamino)propyl-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 714948-44-4, represents a sophisticated molecular structure that combines several functional groups, making it a promising candidate for various biological and chemical applications.

The molecular architecture of this compound features a nitropyrimidine core, which is a well-studied scaffold in the development of bioactive molecules. The presence of N2-3-(diethylamino)propyl and 6-(3,5-dimethylpiperidin-1-yl) substituents introduces unique electronic and steric properties that can influence its interactions with biological targets. Specifically, the diethylamino group is known for its ability to enhance solubility and metabolic stability, while the dimethylpiperidine moiety contributes to binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The nitropyrimidine derivatives, including our compound of interest, have shown promise in various preclinical studies due to their ability to modulate key biological pathways. For instance, studies have demonstrated that nitropyrimidine-based compounds can interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases.

The synthesis of N2-3-(diethylamino)propyl-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The nitration step is particularly critical, as it introduces the nitro group at the 5-position of the pyrimidine ring. This step must be carefully optimized to avoid over-nitration or decomposition of the intermediate products.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The combination of the nitropyrimidine core with the diethylamino and dimethylpiperidine substituents creates a versatile scaffold that can be further modified to target specific diseases. For example, researchers have explored derivatives of this compound for their anti-inflammatory properties by leveraging their ability to inhibit cyclooxygenase (COX) enzymes.

Furthermore, the structural features of N2-3-(diethylamino)propyl-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine make it an attractive candidate for computational studies. Molecular modeling techniques can be employed to predict how this compound might bind to biological targets such as proteins and nucleic acids. These simulations can provide valuable insights into the compound's mechanism of action and help guide the design of more effective derivatives.

In clinical settings, the development of new drugs often involves rigorous testing to assess their safety and efficacy. Preclinical studies using N2-3-(diethylamino)propyl-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine have shown encouraging results in animal models. These studies have highlighted its potential as an anti-cancer agent by demonstrating its ability to induce apoptosis in tumor cells while minimizing toxicity to healthy cells.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new treatments to patients in need.

In conclusion, N2-3-(diethylamino)propyl-6-(3,5-dimethylpiperidin-1-yl)-5-nitropyrimidine-2,4-diamine (CAS No. 714948-44-4) is a remarkable compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it a versatile tool for drug discovery, with applications ranging from anti-inflammatory therapies to cancer treatment. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in the development of next-generation therapeutics.